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Compound of Interest

Compound Name: FR-145715

Cat. No.: B1241494 Get Quote

In the dynamic environment of research and drug development, ensuring the safety of

laboratory personnel is paramount. This guide provides a comprehensive overview of Personal

Protective Equipment (PPE) protocols, operational plans for handling hazardous materials, and

safe disposal methods. While the specific compound "FR-145715" is not identifiable as a

chemical substance, the principles outlined below offer a robust framework for handling a wide

array of laboratory reagents. It is crucial to note that "FR-145715" corresponds to a patent

identifier and not a specific chemical; therefore, a dedicated Safety Data Sheet (SDS) is

unavailable. Researchers should always consult the SDS for any specific chemical being used.

Understanding the Hierarchy of Controls
Before delving into PPE, it is essential to understand the hierarchy of controls, a fundamental

concept in occupational safety. This framework prioritizes safety measures in the following

order:

Elimination/Substitution: The most effective measure is to remove the hazard or replace it

with a less hazardous substance.

Engineering Controls: These are physical changes to the workspace to isolate personnel

from hazards. Examples include fume hoods, glove boxes, and ventilation systems.

Administrative Controls: These are changes in work practices and procedures to reduce

exposure. Examples include written safety policies, training, and limiting exposure times.
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Personal Protective Equipment (PPE): PPE is the last line of defense and should be used in

conjunction with other control measures.

General Personal Protective Equipment (PPE)
Recommendations
The following table summarizes the minimum recommended PPE for handling potentially

hazardous chemicals in a laboratory setting. The specific type of PPE should be determined by

a thorough risk assessment based on the chemical's SDS.
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Body Part
Personal Protective
Equipment

Specifications and Use
Cases

Eyes and Face
Safety Glasses with Side

Shields

Must be ANSI Z87.1 compliant.

Protects against flying particles

and minor splashes.

Goggles

Provide a complete seal

around the eyes. Essential

when there is a risk of

significant chemical splashes.

Face Shield

Worn over safety glasses or

goggles to protect the entire

face from splashes or sprays

of hazardous liquids.

Hands Chemical-Resistant Gloves

The choice of glove material

(e.g., nitrile, neoprene, butyl

rubber) depends on the

specific chemical being

handled. Always consult the

manufacturer's compatibility

chart.

Body Laboratory Coat

Should be made of a material

appropriate for the hazards

present (e.g., flame-resistant).

Must be fully buttoned.

Chemical-Resistant Apron

Provides an additional layer of

protection against splashes of

corrosive or hazardous

materials.

Respiratory Fume Hood

The primary engineering

control for containing volatile

or toxic vapors.

Respirator Required when engineering

controls are insufficient to
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maintain exposure below

occupational exposure limits.

The type of respirator (e.g.,

N95, half-mask, full-face) and

cartridge depends on the

specific hazard. A formal

respiratory protection program

is necessary.

Feet Closed-Toed Shoes

Shoes should be made of a

durable material that will

protect against spills and

falling objects.

Operational Plan for Handling Hazardous Chemicals
A systematic approach is crucial for safely handling hazardous materials. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate PPE

Work in Designated Area (e.g., Fume Hood)

Use Smallest Quantity Necessary

Handle with Care to Avoid Spills

Segregate Waste by Hazard Class

Label Waste Containers Clearly

Follow Institutional Disposal Procedures

Click to download full resolution via product page
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Figure 1. A logical workflow for the safe handling and disposal of hazardous laboratory
chemicals.

Disposal Plan
Proper disposal of chemical waste is critical to protect both human health and the environment.

Waste Characterization: All chemical waste must be properly identified and characterized

based on its hazards (e.g., flammable, corrosive, reactive, toxic).

Segregation: Different classes of chemical waste must be collected in separate, compatible

containers. Never mix incompatible waste streams.

Labeling: All waste containers must be clearly labeled with the contents, associated hazards,

and accumulation start date.

Storage: Waste should be stored in a designated, well-ventilated satellite accumulation area,

away from ignition sources and incompatible materials.

Disposal: Follow all institutional, local, state, and federal regulations for the final disposal of

hazardous waste. Work with your institution's Environmental Health and Safety (EH&S)

department to ensure compliance.

By adhering to these guidelines, researchers and drug development professionals can create a

safer laboratory environment and minimize the risks associated with handling hazardous

chemicals. Always prioritize safety and consult with your institution's safety professionals for

specific guidance.

To cite this document: BenchChem. [Navigating Laboratory Safety: A Guide to Personal
Protective Equipment (PPE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241494#personal-protective-equipment-for-
handling-fr-145715]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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